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Compound of Interest

Compound Name: YM-1

Cat. No.: B15611592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-1 is a cell-permeable, orally active small molecule inhibitor of Heat Shock Protein 70

(Hsp70).[1][2] It is a stable analog of MKT-077 and functions as an allosteric modulator of

Hsp70, promoting the accumulation of the ADP-bound form and enhancing the binding of

Hsp70 to its unfolded substrates.[1] YM-1 has demonstrated anti-cancer activity by inducing

cell death and up-regulating p53 and p21 proteins.[2] These application notes provide a

detailed protocol for the preparation of YM-1 stock solutions for use in various in vitro and in

vivo experimental settings.

YM-1 Chemical Properties
A summary of the key chemical properties of YM-1 is provided in the table below for easy

reference.
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Property Value Reference

Synonyms

YM-01, Heat Shock 70 kDa

Protein Activator, Hsp70

Chemical Co-Chaperone

[1]

CAS Number 409086-68-6 [1]

Molecular Formula C₂₀H₂₀ClN₃OS₂ [3]

Molecular Weight 417.97 g/mol [3]

Appearance Orange-red solid [1][3]

Purity ≥98% (HPLC) [1]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of YM-1.

Parameter Recommendation Reference

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Solubility in DMSO 10 mg/mL [1]

Solubility in Water 2 mg/mL (in warm water) [3]

Stock Solution Storage

Store at -80°C for up to 6

months or at -20°C for up to 1

month. Avoid repeated freeze-

thaw cycles.

[2]

Storage of Solid
Store at -20°C, protected from

light and moisture.
[1]

Experimental Protocols
Preparation of a 10 mM YM-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of YM-1 in DMSO.
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Materials:

YM-1 powder (purity ≥98%)

Anhydrous dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, RNase/DNase-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of YM-1 powder to come to room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of YM-1 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.18

mg of YM-1 (Molecular Weight = 417.97 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the YM-1 powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the YM-1 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]
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Preparation

Dissolution

Storage

Start: YM-1 Powder

Equilibrate to
Room Temperature

Weigh YM-1 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

End: 10 mM YM-1
Stock Solution

 

Dilution Steps

Application

10 mM YM-1
Stock in DMSO

Intermediate Dilution
(e.g., 1 mM in Medium)

1:10 dilution

Prepare Vehicle Control
(DMSO in Medium)

Final Dilution to
Working Concentration

(e.g., 1-10 µM in Medium)

Serial dilutions

Add to Cell Culture

Experiment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


YM-1

Hsp70

inhibits

Unfolded/Misfolded
Proteins

binds & refolds

Cell Survival
Pathways

promotes

Apoptosis

inhibits

Protein Degradation
(e.g., via Ubiquitin-

Proteasome System)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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